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Compound of Interest

Compound Name: 2-Fluoro-6-methoxyquinoline

Cat. No.: B15070951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Fluoro-6-methoxyquinoline. The following procedures are designed to ensure the safe

handling, use, and disposal of this compound, minimizing risk and promoting a secure

laboratory environment.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-Fluoro-6-methoxyquinoline is not readily

available, data from structurally similar compounds such as quinoline, 6-methoxyquinoline, and

other fluorinated analogs suggest the following potential hazards:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or inhaled.[1][2]

Skin and Eye Irritation: Can cause skin irritation and serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[2][3][5]

Chronic Health Effects: Quinoline, a related compound, is suspected of causing genetic

defects and may cause cancer.[1]

Environmental Hazards: May be toxic to aquatic life with long-lasting effects.[1][6]
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Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 2-Fluoro-6-methoxyquinoline.

Always inspect PPE before use and ensure it is appropriate for the scale of the operation.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a splash hazard.[7]

To protect eyes from splashes

and vapors that can cause

serious irritation.[1][2][3][4]

Skin Protection

- Gloves: Chemical-resistant

gloves (disposable nitrile

gloves are suitable for short-

term protection).[7] Always

inspect gloves before use and

use proper removal technique.

[1] - Lab Coat: A flame-

retardant lab coat or a

chemical-resistant suit to

protect against skin contact.[1]

[7] - Footwear: Closed-toe

shoes that cover the entire

foot.[7]

To prevent skin contact, which

may be harmful.[1][2]

Contaminated clothing should

be removed and washed

before reuse.[2][6][8]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood.[3] If a

fume hood is not available or if

aerosolization is likely, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[1][7]

To prevent inhalation of vapors

or mists which can cause

respiratory irritation and may

be toxic.[1][2][5]
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Operational Plan: Step-by-Step Handling
Procedures

Preparation and Engineering Controls:

Before handling, ensure that a chemical fume hood is operational and that an eyewash

station and safety shower are readily accessible.[8]

Verify that all necessary PPE is available and in good condition.

Have spill control materials (e.g., inert absorbent material like sand or vermiculite) readily

available.[2][3][9]

Handling the Compound:

Conduct all weighing and transferring of 2-Fluoro-6-methoxyquinoline within a chemical

fume hood.

Avoid direct contact with the skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[3][9]

Wash hands thoroughly after handling, even if gloves were worn.[1][3][9]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.[2][3][4]

Keep the container tightly closed when not in use.[1][2][3][4][5][9]

Disposal Plan
All waste containing 2-Fluoro-6-methoxyquinoline must be treated as hazardous waste.

Waste Collection:
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Collect all waste, including contaminated consumables (e.g., gloves, weighing paper,

pipette tips), in a designated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Spill Cleanup:

In case of a spill, evacuate the immediate area and ensure adequate ventilation.

Wearing the appropriate PPE, cover the spill with an inert absorbent material.[2][3][9]

Carefully collect the absorbed material and place it into a sealed container for hazardous

waste disposal.[3][9]

Clean the spill area with an appropriate solvent and then wash with soap and water.

Final Disposal:

Dispose of all hazardous waste through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations.[2][3][6]

Workflow for Safe Handling of 2-Fluoro-6-
methoxyquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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